Cas no 859665-47-7 (2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide)

• Product Name: 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide
• CAS No: 859665-47-7
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 5421493
• Update Time: 2025-06-22

2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl]oxy]acetamide
• Acetamide, 2-[[2-[(3,4-dimethoxyphenyl)methylene]-2,3-dihydro-7-methyl-3-oxo-6-benzofuranyl]oxy]-
• 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide

• Inchi： 1S/C20H19NO6/c1-11-14(26-10-18(21)22)7-5-13-19(23)17(27-20(11)13)9-12-4-6-15(24-2)16(8-12)25-3/h4-9H,10H2,1-3H3,(H2,21,22)
• InChI Key： MXDAGQODCHFXOK-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1C(C)=C2OC(=CC3=CC=C(OC)C(OC)=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide

Introduction to 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide (CAS No. 859665-47-7)

2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide (CAS No. 859665-47-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.

The molecular structure of 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide is characterized by a benzofuran core with a substituted acetamide group. The presence of the methylidene and dimethoxyphenyl moieties contributes to its unique pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and selectivity.

In terms of synthesis, 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide can be synthesized through a multi-step process involving the condensation of 3,4-dimethoxybenzaldehyde with a suitable ketone or aldehyde to form the intermediate methylidene derivative. This intermediate is then reacted with a substituted benzofuran derivative to form the final product. The synthesis process is optimized to achieve high yields and purity, which are crucial for pharmaceutical applications.

One of the key areas of research involving 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide is its anti-inflammatory activity. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the antioxidant properties of 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases. In vitro studies have demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative damage.

The anti-cancer potential of 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetamide has also been investigated. Preclinical studies have shown that it exhibits cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation. These findings highlight its potential as a novel anticancer agent.

In terms of pharmacokinetics, 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-7-methyl-3-o xo - 2 , 3 - dihydro - 1 - benzofuran - 6 - yloxy } acetamide has been studied for its absorption, distribution, metabolism, and excretion (ADME) properties. Initial studies indicate that it has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These characteristics are essential for developing it as an effective therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-{(2Z)-2-(3 , 4 - dimethoxyphenyl ) methylidene - 7 - methyl - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 6 - yloxy } acetamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-{(2Z)-2-(3 , 4 - dimethoxyphenyl ) methylidene - 7 - methyl - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 6 - yloxy } acetamide (CAS No . 859665 - 47 - 7) represents a promising compound with diverse biological activities . Its potential applications in treating inflammatory diseases , oxidative stress , and cancer make it an exciting area of research in medicinal chemistry . Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential .